Cas no 2167320-02-5 (1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one)

• Product Name: 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one
• CAS No: 2167320-02-5
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5982433
• PubChem ID: 165520106
• Update Time: 2025-05-20

1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one
• EN300-1269154
• 1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]butan-1-one
• 2167320-02-5

• Inchi： 1S/C8H11NO2S/c1-2-3-7(11)8-9-6(4-10)5-12-8/h5,10H,2-4H2,1H3
• InChI Key： DAWDNVIKVDEUHC-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C(CCC)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one

Introduction to 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one (CAS No. 2167320-02-5)

1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, identified by its CAS number 2167320-02-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a hydroxymethyl group and a thiazole ring, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The chemical structure of 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one consists of a butanone backbone substituted with a thiazole ring at the 2-position and a hydroxymethyl group at the 4-position. This arrangement creates a versatile scaffold that can interact with various biological targets. The thiazole moiety is particularly noteworthy, as it is a common pharmacophore found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The hydroxymethyl group introduces hydrophilicity to the molecule, which can enhance its solubility and bioavailability, crucial factors for drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of thiazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the thiazole scaffold can exhibit antimicrobial, anti-inflammatory, and anticancer effects. The presence of the hydroxymethyl group in 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one may further modulate these activities by influencing binding interactions with biological targets. For instance, the hydroxymethyl group can form hydrogen bonds with polar residues in protein active sites, potentially enhancing binding affinity and efficacy.

The synthesis of 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the thiazole ring followed by functionalization with the butanone moiety and the hydroxymethyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies are critical for producing compounds with high enantiomeric purity, which is often essential for pharmaceutical applications.

The biological evaluation of 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one has revealed several promising activities. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its utility in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that it may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

Molecular modeling studies have been instrumental in understanding the binding mode of 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one to its target proteins. These studies have provided insights into how the hydroxymethyl, thiazole ring, and butanone moiety interact with specific residues in the active site of target enzymes. This information has been used to guide structure-based drug design efforts aimed at optimizing potency and selectivity. By leveraging computational methods such as molecular dynamics simulations and virtual screening, researchers can identify analogs of this compound with enhanced pharmacological profiles.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. In this regard, 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one has shown encouraging results in preliminary pharmacokinetic studies. Its moderate solubility in water and favorable metabolic stability suggest that it may be suitable for oral administration. Further studies are needed to evaluate its absorption, distribution, metabolism, excretion (ADME) properties comprehensively. These studies will provide critical data for advancing this compound into clinical trials.

The potential applications of 1-4-(hydroxymethyl)-1,3-thiazol-2-ylbutan-1-one extend beyond inflammation and oxidative stress modulation. Emerging research suggests that it may have neuroprotective effects due to its ability to inhibit enzymes involved in neurodegenerative pathways. Additionally, its structural features make it a valuable scaffold for designing compounds with anti-cancer properties. The thiazole ring has been shown to interfere with DNA replication and cell proliferation in cancer cells, while the hydroxymethyl, group can enhance drug delivery systems by improving solubility.

In conclusion，the compound 1-[CAS No.:2167320](https://www.cas.org/casnumber/2167320) possesses several structural features that make it an attractive candidate for further pharmaceutical development。 Its unique combination of a thiazole ring，a [ hydroxy](https://en.wikipedia.org/wiki/Hydroxy) [methylene](https://en.wikipedia.org/wiki/Methylene) [group](https://en.wikipedia.org/wiki/Functional_group) [and](https://en.wikipedia.org/wiki/And) [a ketone moiety](https://en.wikipedia.org/wiki/Ketone) [suggests](https://en.wikipedia.org/wiki/Suggests) [potential](https://en.wikipedia.org/wiki/Potential) [applications](https://en.wikipedia.org/wiki/Application) [in various therapeutic areas](https://en.wikipedia.org/wiki/Therapeutic_area). Ongoing research efforts are focused on elucidating its mechanism(s) of action，optimizing its pharmacokinetic properties，and advancing it towards clinical evaluation。 As our understanding of biological pathways continues to expand，compounds like [CAS No.:2167320](https://www.cas.org/casnumber/2167320) will play an increasingly important role in addressing unmet medical needs。